Ethyl 5-(1-methyl-5-nitro-1H-benzo[d]imidazol-2-yl)pentanoate

• IUPAC Name: ethyl 5-(1-methyl-5-nitrobenzimidazol-2-yl)pentanoate
• InChI: InChI=1S/C15H19N3O4/c1-3-22-15(19)7-5-4-6-14-16-12-10-11(18(20)21)8-9-13(12)17(14)2/h8-10H,3-7H2,1-2H3
• InChI Key: LFTBMBKHQIRDOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCC1=NC2=C(N1C)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Benzimidazole is a dicyclic organic scaffold having imidazole attached with a benzene ring. These compounds are present in many bioactive compounds and possess diverse biological and clinical applications.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are various synthetic routes for imidazole and their derived products.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific compound can vary greatly depending on its structure. For example, Ethyl 4- (5-amino-1-methyl-1H-benzo [d]imidazol-2-yl)butanoate, a compound with a similar structure, is a solid at room temperature.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Safety and Hazards

The safety and hazards of a specific compound can also vary greatly depending on its structure. For example, Ethyl 4- (5-amino-1-methyl-1H-benzo [d]imidazol-2-yl)butanoate has hazard statements H302-H315-H319-H335.

Future Directions

Benzimidazole is considered a promising category of bioactive heterocyclic compound that exhibits a wide variety of biological activities in the medicinal field. The increase in antimicrobial resistance to existing drugs necessitates the search for new molecules for the treatment of bacterial infections.